Cas no 860611-63-8 (Methyl 3-(2,2-dicyanoeth-1-en-1-yl)-1H-indole-2-carboxylate)

• Product Name: Methyl 3-(2,2-dicyanoeth-1-en-1-yl)-1H-indole-2-carboxylate
• CAS No: 860611-63-8
• MF: C₁₄H₉N₃O₂
• MW: 251.240162611008
• CID: 5708118
• PubChem ID: 1487687
• Update Time: 2025-11-01

Methyl 3-(2,2-dicyanoeth-1-en-1-yl)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,2-dicyanoeth-1-en-1-yl)-1H-indole-2-carboxylate
• methyl 3-(2,2-dicyanovinyl)-1H-indole-2-carboxylate
• SR-01000307019-1
• methyl 3-(2,2-dicyanoethenyl)-1H-indole-2-carboxylate
• 860611-63-8
• SR-01000307019
• 10W-0249
• methyl3-(2,2-dicyanoeth-1-en-1-yl)-1H-indole-2-carboxylate
• AKOS005076591
• Methyl 3-(2,2-dicyanoeth-1-en-1-yl)-1H-indole-2-carboxylate

• Inchi： 1S/C14H9N3O2/c1-19-14(18)13-11(6-9(7-15)8-16)10-4-2-3-5-12(10)17-13/h2-6,17H,1H3
• InChI Key： DLBMZBLVZQKXLP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(/C=C(\C#N)/C#N)C2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 251.069476538g/mol
• Monoisotopic Mass: 251.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.7Ų

Additional information on Methyl 3-(2,2-dicyanoeth-1-en-1-yl)-1H-indole-2-carboxylate

Methyl 3-(2,2-dicyanoeth-1-en-1-yl)-1H-indole-2-carboxylate (CAS No. 860611-63-8): A Comprehensive Overview

Methyl 3-(2,2-dicyanoeth-1-en-1-yl)-1H-indole-2-carboxylate, identified by its CAS number 860611-63-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a 1H-indole core appended with a 2,2-dicyanoeth-1-en-1-yl substituent. The unique arrangement of functional groups within this molecule imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and development.

The Methyl 3-(2,2-dicyanoeth-1-en-1-yl)-1H-indole-2-carboxylate structure is particularly noteworthy due to its potential biological activity. The indole moiety is a well-documented pharmacophore found in numerous bioactive natural products and synthetic drugs. Its presence in this compound suggests that it may exhibit properties such as antimicrobial, anti-inflammatory, or even anticancer effects. The 2,2-dicyanoeth-1-en-1-yl group, on the other hand, introduces additional reactivity and may contribute to the molecule's ability to interact with biological targets in novel ways.

In recent years, there has been a surge in research focused on developing new therapeutic agents with structural motifs inspired by natural products. The Methyl 3-(2,2-dicyanoeth-1-en-1-yl)-1H-indole-2-carboxylate molecule aligns well with this trend, as it combines elements that have been proven to be pharmacologically relevant. For instance, indole derivatives have shown promise in treating various diseases, including neurological disorders and infections. The incorporation of the 2,2-dicyanoeth-1-en-1-yl group may enhance the molecule's binding affinity or selectivity for specific biological targets, thereby improving its therapeutic potential.

The synthesis of such complex molecules often presents significant challenges due to the need for precise functionalization and regioselectivity. However, advances in synthetic methodologies have made it increasingly feasible to construct intricate structures like Methyl 3-(2,2-dicyanoeth-1-en-1-yl)-1H-indole-2-carboxylate. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to achieve the desired connectivity with high efficiency and yield. These advancements are crucial for enabling the rapid discovery and development of novel pharmaceuticals.

The biological evaluation of Methyl 3-(2,2-dicyanoeth-1-en-1-yl)-1H-indole-2-carboxylate is an ongoing area of investigation. Preliminary studies have suggested that this compound may exhibit interesting pharmacological properties. For example, its structural similarity to known bioactive indole derivatives suggests that it could interfere with key biological pathways involved in disease progression. Additionally, the presence of multiple reactive sites may allow for further derivatization, enabling the generation of analogues with enhanced potency or selectivity.

In the context of drug discovery, computational methods play an increasingly important role in predicting the biological activity of new compounds. Molecular modeling techniques can be used to simulate how Methyl 3-(2,2-dicyanoeth-1-en-1-yl)-1H-indole-2-carboxylate interacts with potential biological targets such as enzymes or receptors. These simulations can provide valuable insights into the compound's binding mode and affinity, guiding experimental efforts towards optimizing its therapeutic potential.

The development of new drug candidates is not only limited to small molecules but also extends to biologics and biopharmaceuticals. However, small molecules like Methyl 3-(2,2-dicyanoeth-1-en-1-y l)-1H-indole -carboxylate continue to be indispensable in modern medicine due to their versatility and well-established pharmacokinetic profiles. The ability to design and synthesize molecules with specific biological activities remains a cornerstone of pharmaceutical innovation.

The future prospects for Methyl 3-(2 , 2 -dicyanoeth - 1 - en - 1 - yl ) - 1 H - ind ole - 2 - car box ylate are promising given its unique structural features and potential biological activity. Further research is warranted to fully elucidate its pharmacological properties and explore its therapeutic applications. As synthetic chemistry continues to evolve , it is likely that more complex and potent derivatives will be developed based on this scaffold.